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Compound of Interest

4-(Acetamidomethyl)benzene-1-
Compound Name:
sulfonyl chloride

CAS No.: 28073-51-0

Cat. No.: B1275481

Get Quote

Executive Summary & Scientific Significance

4-(Acetamidomethyl)benzene-1-sulfonyl chloride (CAS 28073-51-0) is a specialized
sulfonyl halide reagent used primarily in medicinal chemistry and proteomics.[1] Unlike its more
common analog,

-acetylsulfanilyl chloride (CAS 121-60-8), which features a direct nitrogen-to-aryl bond, this
compound contains a methylene bridge (

) between the aromatic ring and the acetamido group.

Why this matters:

» Electronic Decoupling: The methylene spacer interrupts the conjugation between the amide
nitrogen and the sulfonyl group. This alters the pKa and lipophilicity of downstream
sulfonamide drugs compared to traditional sulfa drugs.
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 Structural Diversity: It serves as a critical building block for "fragment-based drug discovery"
(FBDD), allowing the introduction of a protected aminomethyl motif that can be deprotected
later to yield a primary amine for further functionalization.

 Stability: The acetamido group acts as a robust protecting group during the harsh
chlorosulfonation conditions required for synthesis.

Chemical Profile & Properties[1][2][3][4][5][6][7]

Property Specification

Chemical Name 4-(Acetamidomethyl)benzene-1-sulfonyl chloride
CAS Number 28073-51-0

Synonyms -(4-Chlorosulfonylbenzyl)acetamide; 4-

(Acetylaminomethyl)benzenesulfonyl chloride

Molecular Formula

Molecular Weight 247.70 g/mol
Physical State White to off-white solid
Melting Point 142-145 °C (dec.)[1][2]
Solubility Soluble in DCM, THF, Acetone; Hydrolyzes in
Water
Moisture Sensitive; Store at 2—8 °C under inert
Storage gas (Ar/
)

Synthesis & Manufacturing Protocol

The synthesis of 4-(Acetamidomethyl)benzene-1-sulfonyl chloride is a classic example of
Electrophilic Aromatic Substitution (SEAr). The process must be carefully controlled to prevent
hydrolysis of the acetamide group while ensuring complete chlorosulfonation.

Retrosynthetic Analysis
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The most efficient industrial route involves the chlorosulfonation of

-benzylacetamide. The acetamido group is ortho/para directing (via the alkyl spacer), but the
steric bulk of the acetamidomethyl group and the thermodynamics of sulfonation heavily favor
the para position.

Step-by-Step Experimental Protocol

Note: This protocol is adapted from optimized procedures for chlorosulfonation of deactivated
aromatics.

Reagents:

-Benzylacetamide (Precursor)[3][4]

Chlorosulfonic acid (

) - Excess required (approx. 5—-8 equivalents)

Thionyl chloride (

) - Optional, to drive conversion of sulfonic acid to chloride

Dichloromethane (DCM) - Extraction solvent

Procedure:

e Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, addition funnel, and a
gas outlet connected to a dilute NaOH scrubber (to neutralize

gas).

e Cooling: Charge the flask with Chlorosulfonic acid (8.0 equiv) and cool to -10 °C using an
ice/salt bath.

e Addition: Slowly add

-benzylacetamide (1.0 equiv) portion-wise over 30 minutes.

o Critical Step: Maintain temperature below 0 °C. The reaction is highly exothermic.
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e Heating: Once addition is complete, remove the cooling bath. Allow the mixture to warm to
room temperature, then heat to 50-60 °C for 3 hours.

o Observation: Evolution of
gas indicates the reaction is proceeding.

e Quenching: Cool the reaction mixture to room temperature. Pour the reaction mass slowly
onto crushed ice (approx. 10x weight of acid) with vigorous stirring.

o Safety Alert: This step is violent. Wear full PPE (face shield, acid-resistant gloves).

« |solation: The product may precipitate as a solid. If so, filter immediately. If it forms an all,
extract with DCM (

).
 Purification: Wash the organic layer with cold water, dry over anhydrous
, and concentrate in vacuo. Recrystallize from dry benzene or toluene if necessary.

Mechanism & Reactivity Visualization

The following diagram illustrates the synthesis pathway and the downstream reactivity of the
sulfonyl chloride group.
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Figure 1: Synthesis and reactivity pathway of 4-(Acetamidomethyl)benzene-1-sulfonyl
chloride. Note the critical chlorosulfonation step requiring temperature control.[5]

Applications in Drug Development[2]
Fragment-Based Drug Discovery (FBDD)

This compound is a "privileged structure” in FBDD. The sulfonyl chloride moiety reacts rapidly
with amines to form sulfonamides, a class of compounds with established bioavailability.

 Linker Strategy: The methylene group acts as a flexible linker, allowing the aromatic ring to
orient differently in a protein binding pocket compared to direct sulfonamides.

o Latent Amine: The acetamido group can be hydrolyzed (acidic conditions) to reveal a primary
amine, which can then be further derivatized to improve potency or solubility.

Proteomics & Bioconjugation

Researchers use this reagent to introduce a "masked" amine functionality onto peptides or
proteins containing lysine residues.

o Labeling: React protein lysine with sulfonyl chloride.

o Deprotection: Remove acetyl group to regenerate a reactive amine site for attaching
fluorophores or drugs.

Handling, Stability & Safety (E-E-A-T)

Authoritative Safety Note: As a sulfonyl chloride, this compound is corrosive and a lachrymator.
It reacts violently with water to produce hydrochloric acid (

) and the corresponding sulfonic acid.
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Hazard Class GHS Code Description
) ) Causes severe skin burns and
Skin Corrosion H314
eye damage.[6]
Acute Toxicity H302 Harmful if swallowed.
Reactivity EUHO014 Reacts violently with water.

Best Practices for the Lab:

o Weighing: Always weigh in a fume hood. Use a glass or plastic spatula (avoid metal if
moisture is present).

e Solvents: Use anhydrous solvents (DCM, THF) stored over molecular sieves. Even trace
water will hydrolyze the chloride to the acid, reducing yield.

e Quenching: Never add water directly to the neat solid. Always dilute the reaction mixture or
add the solid to a large volume of ice water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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